1-(2-((Dimethylamino)methyl)-4-methoxyphenyl)ethanone

• IUPAC Name: 1-[2-[(dimethylamino)methyl]-4-methoxyphenyl]ethanone
• InChI: InChI=1S/C12H17NO2/c1-9(14)12-6-5-11(15-4)7-10(12)8-13(2)3/h5-7H,8H2,1-4H3
• InChI Key: KLUFOYLIBGBURX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=C(C=C1)OC)CN(C)C
• Molecular Formula: C12H17NO2
• DSSTOX Substance ID: DTXSID40504491
• Molecular Weight: 207.27 g/mol
• CAS RN: 77973-25-2

Description

“1-(2-((Dimethylamino)methyl)-4-methoxyphenyl)ethanone” is a chemical compound with the CAS Number: 77973-25-2. It has a molecular weight of 207.27 and its IUPAC name is 1-{2-[(dimethylamino)methyl]-4-methoxyphenyl}ethanone. It appears as a white to yellow powder or crystals or liquid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H17NO2/c1-9(14)12-6-5-11(15-4)7-10(12)8-13(2)3/h5-7H,8H2,1-4H3. This code represents the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a white to yellow powder or crystals or liquid. It is stored at room temperature. .

Scientific Research Applications

Synthesis and Chemical Properties

• The compound is used in the preparation of 2-(4-chlorophenyl)-1-(2,4-dimetoxyphenyl)-3-(dimethylamino)prop-2-en-1-one, demonstrating its utility in the synthesis of heterocyclic compounds such as isoflavones and various N,O- and N,N-binucleophiles, leading to the formation of 4,5-diarylisoxazole, 4,5-diarylpyrazoles, and 4,5-diaryl-substituted 2-aminopyrimidine (Moskvina, Shilin, & Khilya, 2015).

Reaction with Amines

• In a study on the reaction of 1-amino-2-dimethylamino-ethane and 1-amino-3-dimethylamino-propane with o-methoxycarbonylphenyl isothiocyanate, the compound yielded 3-(ω-dimethylaminoalkyl)-2-thiono-1,2,3,4-tetrahydroquinazolin-4-ones (Cherbuliez, Willhalm, Jaccard, & Rabinowitz, 1967).

Radical Scavenging Activity

• The compound's role in radical scavenging activity was explored through density functional theory, highlighting its significance in understanding molecular properties like energy gap, electronegativity, hardness, electrophilicity, softness, and electrophilicity index (Al‐Sehemi & Irfan, 2017).

Optical Properties in Fluorophores

• The compound played a role in synthesizing a powerful fluorophore, (2E)-3-[4-(dimethylamino)phenyl]-1-(2-hydroxyphenyl)prop-2-en-1-one, with its structure confirmed through various spectral studies. Its solvatochromic properties were investigated, proving useful in understanding the interaction of fluorophores with solvents (Khan, Asiri, & Aqlan, 2016).

Pharmaceutical Intermediates

• The compound has been implicated in the synthesis of potential pharmaceutical intermediates. For instance, the study by Malhotra et al. (2013) explored its use in preparing oxadiazol derivatives with notable antimicrobial and antioxidant activities (Malhotra, Monga, Sharma, Sahu, Sharma, Jain, & Deep, 2013).

Safety And Hazards

The compound has been classified under GHS07 and the signal word for it is “Warning”. The hazard statements associated with it are H302, H315, H319, H335. These statements indicate that the compound can cause harm if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation.